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Compound of Interest

Compound Name:
(R)-2-amino-2-(4-

bromophenyl)ethanol

Cat. No.: B152270 Get Quote

An In-Depth Technical Guide to (R)-2-amino-2-(4-bromophenyl)ethanol

Introduction
(R)-2-amino-2-(4-bromophenyl)ethanol, a chiral amino alcohol, serves as a crucial building

block in the landscape of synthetic organic chemistry and medicinal drug development. Its

structural features—a stereogenic center, a primary amine, a primary alcohol, and a

brominated phenyl ring—make it a versatile intermediate for the synthesis of a wide array of

complex, biologically active molecules. This guide provides an in-depth exploration of this

compound, from its fundamental properties to its synthesis, analytical characterization, and

applications, tailored for researchers, scientists, and professionals in drug development. The

Chemical Abstracts Service (CAS) number for this compound is 354153-64-3.[1][2] A

hydrochloride salt is also available under CAS number 1916569-82-8.[3][4][5]

Physicochemical Properties
The physical and chemical properties of (R)-2-amino-2-(4-bromophenyl)ethanol are

foundational to its application in chemical synthesis. These properties dictate the choice of

solvents, reaction conditions, and purification methods.
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Property Value Source

CAS Number 354153-64-3 [1][2]

Molecular Formula C8H10BrNO [1]

Molecular Weight 216.08 g/mol [1]

Synonyms

(2R)-2-Amino-2-(4-

bromophenyl)ethan-1-ol, (R)-

beta-Amino-4-

bromobenzeneethanol

[2]

Purity Typically ≥95% [1]

Solubility

Soluble in many organic

solvents like ethanol, ether,

and chloroform.[6]

Synthesis and Stereoselective Control
The synthesis of enantiomerically pure compounds like (R)-2-amino-2-(4-
bromophenyl)ethanol is a critical task in medicinal chemistry, as different enantiomers of a

drug can have vastly different pharmacological activities. The primary challenge lies in

controlling the stereochemistry at the carbon atom bearing the amino and phenyl groups.

Conceptual Synthetic Workflow
A common strategy for synthesizing chiral amino alcohols involves the asymmetric reduction of

an α-amino ketone or the opening of a chiral epoxide. The following diagram illustrates a

generalized synthetic pathway.
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Synthetic Pathway for (R)-2-amino-2-(4-bromophenyl)ethanol

4-Bromoacetophenone
(Starting Material)

α-Azido-4-bromoacetophenone
(Intermediate)

 Azidation 

(R)-2-azido-1-(4-bromophenyl)ethanone
(Chiral Intermediate)

 Asymmetric Reduction
(e.g., using a chiral catalyst like CBS reagent) 

(R)-2-amino-2-(4-bromophenyl)ethanol
(Final Product)

 Reduction of Azide & Ketone
(e.g., using NaBH4 followed by H2/Pd-C) 
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β-Adrenergic Signaling Pathway & Point of Inhibition

Adrenaline

β-Adrenergic Receptor
(GPCR)

 Binds & Activates

G Protein (Gs)

 Activates

Adenylyl Cyclase

 Activates

cAMP

 Produces

Protein Kinase A
(PKA)

 Activates

Cellular Response
(e.g., Increased Heart Rate)

 Phosphorylates targets leading to...

Beta-Blocker
(Synthesized from the

(R)-amino alcohol)

 Competitively Inhibits
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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